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Compound of Interest

Compound Name: UDP-rhamnose

Cat. No.: B1222653 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Uridine Diphosphate rhamnose (UDP-rhamnose), a key substrate in glycobiology and drug

development research. Adherence to these protocols is critical for ensuring personnel safety

and maintaining experimental integrity.

I. Personal Protective Equipment (PPE) and Safety
Measures
While a comprehensive Safety Data Sheet (SDS) for UDP-rhamnose is not publicly available,

based on information for similar compounds and general laboratory safety standards, the

following personal protective equipment is mandatory when handling UDP-rhamnose:

Gloves: Nitrile or latex gloves should be worn at all times to prevent skin contact.

Eye Protection: Safety glasses or goggles are required to protect from potential splashes or

airborne particles.

Lab Coat: A standard laboratory coat must be worn to protect clothing and skin.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

recommended.
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II. Chemical and Physical Properties
A summary of the key quantitative data for UDP-rhamnose is presented in the table below for

easy reference.

Property Value

CAS Number 1955-26-6

Molecular Formula C₁₅H₂₄N₂O₁₆P₂

Molecular Weight 550.30 g/mol

Appearance White crystalline solid

Purity Typically ≥95%

Storage Temperature Long-term: -20°C or -80°C.[1]

Solubility Soluble in water

III. Step-by-Step Handling and Operational Plan
A. Preparation and Handling:

Work Area Preparation: Ensure a clean and designated workspace. A chemical fume hood is

recommended if there is a potential for aerosolization.

Personal Protective Equipment: Don the required PPE as outlined in Section I.

Weighing: As UDP-rhamnose is a solid, carefully weigh the desired amount using a

calibrated analytical balance. Avoid creating dust.

Dissolving: If preparing a solution, add the solid to the appropriate solvent (typically water)

and mix gently until fully dissolved. Solutions are reported to be unstable, so they should be

prepared fresh.

B. Storage:
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Store UDP-rhamnose in a tightly sealed container in a freezer at -20°C or -80°C for long-

term stability.[1]

Protect from light and moisture.

IV. Disposal Plan
Dispose of UDP-rhamnose and any contaminated materials in accordance with all federal,

state, and local environmental regulations. As a general guideline:

Waste Collection: Collect waste UDP-rhamnose and contaminated disposables (e.g., pipette

tips, tubes) in a clearly labeled, sealed container.

Waste Disposal: Dispose of the chemical waste through your institution's hazardous waste

disposal program. Do not dispose of it down the drain or in the regular trash.

V. Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling UDP-rhamnose in a

laboratory setting.
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1. Preparation
- Don PPE

- Prepare work area

2. Weighing
- Use analytical balance
- Avoid dust generation

3. Dissolving
- Add to solvent

- Mix gently

4. Experimental Use
- Follow protocol

5. Storage
- Tightly sealed container
- Store at -20°C or -80°C

Unused Reagent

6. Disposal
- Collect in labeled container

- Follow institutional guidelines

Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of UDP-rhamnose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1222653#personal-protective-equipment-for-
handling-udp-rhamnose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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